Cas no 192441-03-5 ((4-Bromothiophen-2-yl)methanethiol)

• Product Name: (4-Bromothiophen-2-yl)methanethiol
• CAS No: 192441-03-5
• MF: C₅H₅BrS₂
• MW: 209.127197980881
• CID: 5711939
• PubChem ID: 18695256
• Update Time: 2025-06-14

(4-Bromothiophen-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288734
• AKOS018442454
• SCHEMBL8213529
• (4-bromothiophen-2-yl)methanethiol
• 192441-03-5
• 2-Thiophenemethanethiol, 4-bromo-
• (4-Bromothiophen-2-yl)methanethiol

• Inchi： 1S/C5H5BrS2/c6-4-1-5(2-7)8-3-4/h1,3,7H,2H2
• InChI Key： JJFMZLGLNKPDAW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CS

Computed Properties

• Exact Mass: 207.90161g/mol
• Monoisotopic Mass: 207.90161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.2Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Predicted)
• Boiling Point: 265.9±25.0 °C(Predicted)
• pka: 8.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (4-Bromothiophen-2-yl)methanethiol

Recent Advances in the Application of (4-Bromothiophen-2-yl)methanethiol (CAS: 192441-03-5) in Chemical Biology and Pharmaceutical Research

(4-Bromothiophen-2-yl)methanethiol (CAS: 192441-03-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by a bromothiophene core and a thiol functional group, has been increasingly utilized in the synthesis of novel bioactive molecules, drug candidates, and functional materials. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a key intermediate in the synthesis of complex heterocyclic compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (4-Bromothiophen-2-yl)methanethiol as a precursor in the development of potent kinase inhibitors. The researchers employed this compound to introduce a thiol-containing moiety into the inhibitor scaffold, which significantly enhanced binding affinity to the target kinase through the formation of a covalent bond with a cysteine residue in the active site. This approach led to the discovery of several lead compounds with improved selectivity and pharmacokinetic properties.

In the field of materials science, (4-Bromothiophen-2-yl)methanethiol has found applications in the development of self-assembled monolayers (SAMs) on gold surfaces. A recent publication in ACS Applied Materials & Interfaces reported the use of this compound to create stable, ordered monolayers that can serve as platforms for biosensor development. The bromine atom in the molecule provides a convenient handle for further functionalization, allowing for the attachment of various biomolecules and detection elements.

The synthetic utility of (4-Bromothiophen-2-yl)methanethiol has been further expanded by recent methodological developments. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables the efficient transformation of this compound into more complex thiophene derivatives. This methodology has been successfully applied to the synthesis of several drug-like molecules with potential applications in neurodegenerative disease treatment.

From a safety and pharmacological perspective, recent toxicological studies have provided important insights into the handling and application of (4-Bromothiophen-2-yl)methanethiol. While the compound shows good stability under standard laboratory conditions, proper precautions should be taken due to the reactivity of the thiol group. However, when incorporated into larger molecular frameworks, the resulting compounds generally exhibit favorable safety profiles, as demonstrated in several preclinical studies.

Looking forward, the unique properties of (4-Bromothiophen-2-yl)methanethiol (CAS: 192441-03-5) position it as a valuable tool for continued innovation in drug discovery and chemical biology. Its dual functionality (bromine and thiol groups) offers multiple points for chemical modification, making it particularly attractive for the development of targeted therapies and smart materials. Future research directions may include exploring its applications in PROTAC technology and as a component of multifunctional drug delivery systems.